3-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-2-methylbenzenesulfonamide

• IUPAC Name: 3-chloro-N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C16H23ClN2O4S2/c1-12-15(17)3-2-4-16(12)25(22,23)18-13-5-8-19(9-6-13)14-7-10-24(20,21)11-14/h2-4,13-14,18H,5-11H2,1H3
• InChI Key: IUGJHEZOMVZQBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NC2CCN(CC2)C3CCS(=O)(=O)C3
• Molecular Formula: C16H23ClN2O4S2
• Molecular Weight: 407.0 g/mol

Description

3-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H23ClN2O4S2 and its molecular weight is 406.94. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-2-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-2-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Quantum Chemical and Molecular Dynamics Simulations

A study conducted by Kaya et al. (2016) investigated the adsorption and corrosion inhibition properties of piperidine derivatives on iron corrosion, utilizing quantum chemical calculations and molecular dynamics simulations. This research provides insights into the theoretical understanding of the compound's interaction with metal surfaces, potentially relevant for industrial applications in corrosion prevention (Kaya et al., 2016).

Structural Characterization for HIV-1 Inhibition

Research by Cheng De-ju (2015) focused on the synthesis and structural characterization of methylbenzenesulfonamide CCR5 antagonists, highlighting the compound's potential use in targeting preparations for the prevention of human HIV-1 infection. This study underscores the importance of structural analysis in developing new drug candidates (Cheng De-ju, 2015).

Investigation of Solid-State Properties

Pawlak et al. (2021) reported on the single-crystal X-ray and solid-state NMR characterization of AND-1184 and its hydrochloride form, revealing structural details pertinent to its potential application in dementia treatment. The comprehensive structural investigation provides a foundation for understanding the compound's behavior in solid-state, relevant for pharmaceutical formulation and development (Pawlak et al., 2021).